(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine dihydrochloride

Specification

• Molecular Formula: C16H21Cl2N3
• Molecular Weight: 326.3 g/mol
• IUPAC Name: (6-benzyl-7,8-dihydro-5H-1,6-naphthyridin-2-yl)methanamine;dihydrochloride
• Standard InChI: InChI=1S/C16H19N3.2ClH/c17-10-15-7-6-14-12-19(9-8-16(14)18-15)11-13-4-2-1-3-5-13;;/h1-7H,8-12,17H2;2*1H
• Standard InChI Key: YQOGMVGEAACJLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(C=C2)CN)CC3=CC=CC=C3.Cl.Cl

Introduction

(6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine dihydrochloride is a complex organic compound with significant implications in medicinal chemistry and pharmacology. Its structure features a naphthyridine core, which is known for its biological activity, particularly in neuropharmacology. This compound is classified as a dihydrochloride salt, enhancing its solubility and stability in aqueous solutions, which is crucial for its application in biological systems.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Common methods include the reaction of specific precursors under controlled conditions, such as reflux with polar aprotic solvents to facilitate nucleophilic attacks.

Mechanism of Action

The mechanism of action for (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine dihydrochloride primarily involves its interaction with biological targets such as receptors or enzymes within neurotransmitter systems. It may function as an inhibitor or modulator affecting neurotransmitter release or uptake mechanisms.

Therapeutic Potential

Research suggests that similar compounds have shown efficacy in modulating pathways related to dopamine and serotonin signaling, which are critical in treating neuropsychiatric disorders. This makes (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine dihydrochloride valuable for ongoing research in medicinal chemistry and pharmacology.

Synthesis and Reactivity

The synthesis of (6-Benzyl-5,6,7,8-tetrahydro-1,6-naphthyridin-2-yl)methanamine dihydrochloride involves complex organic reactions. The compound can participate in various chemical reactions due to its functional groups, which are crucial for understanding its reactivity and potential applications in synthesizing more complex molecules.